[(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride

• IUPAC Name: 1-(3-bromo-4-methylphenyl)-N-methylmethanamine;hydrochloride
• InChI: InChI=1S/C9H12BrN.ClH/c1-7-3-4-8(6-11-2)5-9(7)10;/h3-5,11H,6H2,1-2H3;1H
• InChI Key: LQZVJUSSDIEYSA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNC)Br.Cl
• Molecular Formula: C9H13BrClN
• Molecular Weight: 250.56 g/mol

Description

((3-bromo-4-methylphenyl)methyl)(methyl)amine hydrochloride, also known as BMPMMA hydrochloride, is an organic compound with a variety of applications in the scientific research field. It is a versatile compound that has been used in a variety of experiments, including biochemical and physiological studies. BMPMMA hydrochloride is a colorless solid that is soluble in water and ethanol. This compound has been used in a variety of experiments to study its potential as a therapeutic agent in the treatment of diseases.

Scientific Research Applications

[(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride has a wide range of applications in the scientific research field. It has been used in a variety of experiments to study its potential as a therapeutic agent in the treatment of diseases. In particular, it has been studied for its potential to inhibit the growth of cancer cells and to reduce inflammation. Additionally, it has been studied for its potential to improve cognitive function and to reduce anxiety.

Mechanism of Action

The mechanism of action of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride is not yet fully understood. However, it is believed that [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride may act as an inhibitor of certain enzymes involved in the metabolism of other compounds. Additionally, [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride may act as an agonist at certain receptors, leading to the activation of certain pathways in the body.
Biochemical and Physiological Effects
The biochemical and physiological effects of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride are still being studied. However, some studies have shown that [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride has the potential to inhibit the growth of cancer cells and to reduce inflammation. Additionally, [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride may have the potential to improve cognitive function and to reduce anxiety.

Advantages and Limitations for Lab Experiments

The advantages of using [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride in laboratory experiments include its ease of synthesis, its solubility in water and ethanol, and its potential to act as an inhibitor of certain enzymes involved in the metabolism of other compounds. Additionally, [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride is relatively inexpensive and easy to obtain.
The limitations of using [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride in laboratory experiments include its unknown mechanism of action and the lack of scientific evidence to support its potential therapeutic effects. Additionally, the potential side effects of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride are not yet known and must be further studied.

Future Directions

The future directions for [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride research include further studies to understand its mechanism of action and to determine its potential therapeutic effects. Additionally, further studies should be conducted to determine the potential side effects of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride. Additionally, further research should be conducted to explore the potential of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride for the treatment of various diseases. Finally, further studies should be conducted to explore the potential of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride for the development of new drugs.

Synthesis Methods

The synthesis of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride involves the reaction of 3-bromo-4-methylphenylmethanamine and hydrochloric acid. This reaction produces a colorless solid that is soluble in water and ethanol. The synthesis of [(3-bromo-4-methylphenyl)methyl](methyl)amine hydrochloride hydrochloride can be easily accomplished in a laboratory setting using standard laboratory equipment. The reaction is carried out at room temperature and does not require any special precautions.